Cas no 77709-02-5 (4,6-diaminopyrimidine hemisulfate, monohydrate)

• Product Name: 4,6-diaminopyrimidine hemisulfate, monohydrate
• CAS No: 77709-02-5
• MF: C₄H₈N₄O₄S
• MW: 208.195718765259
• CID: 860565
• Update Time: 2024-02-05

4,6-diaminopyrimidine hemisulfate, monohydrate Chemical and Physical Properties

Names and Identifiers

• 4,6-diaminopyrimidine hemisulfate, monohydrate
• pyrimidine-4,6-diamine hydrate
• Pyrimidine-4,6-diammonium hydrogen sulphate (1:2)
• 4,6-DIAMINOPYRIMIDINE HEMISULFATE, MONOHYDRATE, 98
• 4,6-DIAMINOPYRIMIDINE HEMISULFATE MONO- HYDRATE 98%
• 4,6-Pyrimidinediamine hemisulfate
• pyrimidine-4,6-diyldiamine,hemisulfate,hydrate
• 4,6-DIAMINOPYRIMIDINE HEMISULFATE, MONOHYDRATE, 98 ISO 9001：2015 REACH

• MDL： MFCD00149655
• Inchi： 1S/C4H6N4.H2O4S/c5-3-1-4(6)8-2-7-3;1-5(2,3)4/h1-2H,(H4,5,6,7,8);(H2,1,2,3,4)
• InChI Key： KVQQUKZVGBKTLQ-UHFFFAOYSA-N
• SMILES： NC1=NC=NC(N)=C1.S(O)(O)(=O)=O

Computed Properties

• Exact Mass: 110.059246
• Monoisotopic Mass: 110.059246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 66.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 9
• XLogP3: 3
• Topological Polar Surface Area: 78.8

Experimental Properties

• Color/Form: Not available
• Density: 1.368
• Melting Point: 243 °C
• Boiling Point: 364°C at 760 mmHg
• Flash Point: 201.5°C
• Solubility: Not available

4,6-diaminopyrimidine hemisulfate, monohydrate Security Information

• Safety Term：S24/25